Cas no 144966-96-1 (Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1))
144966-96-1 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1)
CAS No:144966-96-1
MF:C21H32ClN5O
MW:405.964683532715
CID:188185
PubChem ID:183784
Update Time:2025-04-19
Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1)
- N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]adamantane-1-carboxamide,hydrochloride
- N-(2-(4-(2-Pyrimidinyl)-1-piperazinyl)ethyl)-1-adamantanecarboxamide Hydrochloride
- N-(2-(4-(2-Pyrimidinyl)-1-piperazinyl)ethyl)tricyclo[3.3.1.13,7]decane-1-carboxamide Hydrochloride
- WY 50324 HCl
- WY-50324 HCl
- 144966-96-1
- DTXSID60162855
- Tricyclo(3.3.1.1(sup 3,7))decane-1-carboxamide, N-(2-(4-(2-pyrimidinyl)-1-piperazinyl)ethyl)-, monohydrochloride
- WAY-SEB-324
- CHEMBL2107510
- UNII-48BX75B06D
- WY-50324-HCL
- N-[2-[4-(2-Pyrimidinyl)-1-piperazinyl]ethyl]-1-adamantanecarboxamide monohydrochloride
- SEB-324
- N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]adamantane-1-carboxamide;hydrochloride
- AKOS040750133
- BDBM50544115
- Adatanserin hydrochloride
- Adatanserin hydrochloride [USAN]
- SCHEMBL120908
- N-(2-(4-(2-Pyrimidinyl)-1-piperazinyl)ethyl)-1-adamantanecarboxamide monohydrochloride
- 48BX75B06D
- Adatanserin HCl
- Adatanserin hydrochloride (USAN)
- Q27259136
- D02767
-
- Inchi: 1S/C21H31N5O.ClH/c27-19(21-13-16-10-17(14-21)12-18(11-16)15-21)22-4-5-25-6-8-26(9-7-25)20-23-2-1-3-24-20;/h1-3,16-18H,4-15H2,(H,22,27);1H
- InChI Key: PPHCXMVJHQJEAK-UHFFFAOYSA-N
- SMILES: Cl.O=C(C12CC3CC(CC(C3)C1)C2)NCCN1CCN(C2N=CC=CN=2)CC1
Computed Properties
- Exact Mass: 405.22986
- Monoisotopic Mass: 405.229538
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 497
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4
Experimental Properties
- Boiling Point: 624.6°C at 760 mmHg
- Flash Point: 331.5°C
- PSA: 61.36
Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-, hydrochloride (1:1) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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